Cas no 1188433-81-9 (N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide)

• Product Name: N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide
• CAS No: 1188433-81-9
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• MDL: MFCD15530271
• CID: 1024965
• PubChem ID: 46318086
• Update Time: 2025-09-25

N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide
• N-(5-fluoro-3-formylpyridin-2-yl)-2,2-dimethylpropanamide
• DCHHGGYJXRRFGW-UHFFFAOYSA-N
• A892808
• AKOS015853032
• BS-26234
• DB-298465
• MFCD15530271
• CS-0367968
• 1188433-81-9
• DTXSID90673565
• N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide, AldrichCPR
• n-(5-fluoro-3-formyl-pyridin-2-yl)-2,2-dimethylpropionamide
• SCHEMBL126184

• MDL： MFCD15530271
• Inchi： 1S/C11H13FN2O2/c1-11(2,3)10(16)14-9-7(6-15)4-8(12)5-13-9/h4-6H,1-3H3,(H,13,14,16)
• InChI Key： DCHHGGYJXRRFGW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C=O)=C1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 224.09600
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 386.6±42.0 °C at 760 mmHg
• Flash Point: 187.6±27.9 °C
• PSA: 59.06000
• LogP: 2.09080
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide

Introduction to N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide (CAS No. 1188433-81-9)

N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 1188433-81-9, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoro substituent and a formyl group in its molecular structure contributes to its distinct reactivity and biological activity, making it a valuable scaffold for medicinal chemists.

The compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse pharmacological effects. Pyridine-based molecules have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of atoms in N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide imparts it with the ability to interact with biological targets in a highly specific manner, which is crucial for the design of effective drugs.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a fluoro atom into the pyridine ring not only modifies the electronic properties of the molecule but also influences its pharmacokinetic profile. This feature makes N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide a promising candidate for further investigation in drug discovery.

The formyl group present in the compound is another key feature that contributes to its reactivity. Formyl groups are known to participate in various chemical reactions, including condensation reactions and nucleophilic additions. These reactions can be harnessed to synthesize more complex molecules, making N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide a versatile building block for medicinal chemistry.

Recent studies have highlighted the importance of pyridine derivatives in the treatment of various diseases, including cancer, inflammation, and infectious disorders. The structural motif of N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide aligns well with these therapeutic areas, suggesting its potential as an active ingredient in novel drug formulations. Researchers have been exploring its efficacy in preclinical models, where it has shown promising results in inhibiting key enzymes and modulating signaling pathways associated with disease progression.

The synthesis of N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled chemists to optimize these processes, making it feasible to produce larger quantities of the compound for further studies. The pivalamide moiety in the molecule enhances its stability and solubility, which are critical factors for pharmaceutical applications.

The pharmacological profile of N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide is being actively investigated by research teams worldwide. Initial findings suggest that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in various disease mechanisms. Additionally, its interaction with cellular receptors has been explored, revealing potential therapeutic benefits in conditions like neurodegeneration and autoimmune disorders.

The role of computational chemistry in understanding the behavior of N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide cannot be overstated. Molecular modeling techniques have provided valuable insights into its binding affinity and mode of action at the molecular level. These computational studies complement experimental efforts by predicting how the compound interacts with biological targets, thereby guiding the optimization process for drug development.

In conclusion, N-(5-Fluoro-3-formylpyridin-2-yl)pivalamide (CAS No. 1188433-81-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of a fluoro substituent and a formyl group makes it a versatile scaffold for drug design. Ongoing research continues to uncover its pharmacological properties, paving the way for novel treatments across various medical conditions.